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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Solvent Violet 13 (C.I. 60725), a
synthetic anthraquinone dye known for its vibrant bluish-violet color. Primarily used as a
colorant in plastics, resins, and hydrocarbon-based products, its properties as a fat-soluble dye
(lysochrome) also lend it to potential applications in a research context. This document outlines
its chemical and physical properties, lists prominent commercial and research-grade suppliers,
and provides a detailed experimental protocol for its application in lipid staining.

Core Properties and Specifications

Solvent Violet 13 is an oil-soluble dye recognized by its CAS number 81-48-1.[1][2][3][4][5] It
is characterized by excellent heat resistance and lightfastness, making it suitable for high-
temperature processes such as coloring engineering plastics.[2][3][6] Chemically, it is identified
as 1-hydroxy-4-(p-tolylamino)anthraquinone.[1][5] While insoluble in water, it is soluble in
various organic solvents, including acetone, benzene, toluene, and xylene.[3][5][7][8]

The following table summarizes the key technical specifications for Solvent Violet 13,
compiled from various supplier data sheets.
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Property Value References

Identifier

CAS Number 81-48-1 [1][21[3]14]1[5]

C.l. Number 60725 (Solvent Violet 13) [2][5]

EC Number 201-353-5 [3][9]

Chemical

Molecular Formula C21H15sNO3 [11[4115]

Molecular Weight ~329.35 g/mol [41[5][10][11]

Purity >90% to =99% (Varies by (213
grade)

Physical

Appearance Violet / Bluish-black powder [O1[14][15][16]

Melting Point 187-189 °C [2][3]

Heat Resistance 260-300 °C (in Polystyrene) [2][3][14][15]

Light Fastness 6-8 (Scale of 1-8) [2][3][14][15]

Density ~1.35 g/cm3 [2][14]

Solubility (at 20°C)

Water Insoluble [31[5][6]

Acetone 1.3g/L [2]

Dichloromethane 35¢9/L [2]

Toluene (Methylbenzene) 7 g/l [2]

Commercial and Research-Grade Suppliers

Solvent Violet 13 is available from a range of global suppliers that cater to both industrial and

research needs. Purity and formulation can vary, so direct consultation with the supplier for
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certificates of analysis is recommended.

Key Suppliers Include:

Alfa Chemistry: Offers Solvent Violet 13 for research and experimental use.[4]

o CymitQuimica: Provides various grades, including purities greater than 90% and 97%.[1]
e Fineland Chem: Supplies CorSol® 3013, a premium grade for engineering plastics.[3]

» Xcolor Pigment: A manufacturer providing the dye for plastics like polystyrene and ABS.[2]

o Hangzhou Epsilon Chemical Co., Ltd.: Offers the dye under the name Transparent Violet B
for various resins and fibers.[14][17]

o LEAPChem: A supplier of fine chemicals for research and development.[13]
o Pylam Dyes: Provides the dye for coloring oils, waxes, petroleum products, and plastics.[18]

e Online Marketplaces: Platforms like Echemi, Made-in-China.com, and ChemicalBook list
numerous certified manufacturers and distributors, often providing various grades and
quantities.[12][19][20]

Experimental Protocol: Neutral Lipid Staining in
Cells

The fat-soluble nature of Solvent Violet 13 makes it a candidate for lysochrome staining of
intracellular lipids, similar to more common dyes like Oil Red O and Sudan Black B.[21][22]
This technique relies on the dye's higher solubility in neutral lipids (e.g., triglycerides) than in its
solvent base, causing it to partition into and color lipid droplets.[22] The following is a detailed
methodology for staining neutral lipids in cultured cells, adapted from standard protocols for
lysochrome dyes.[22][23]

Materials:

o Solvent Violet 13 powder
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* 99-100% Isopropanol

¢ Phosphate-Buffered Saline (PBS)

e 10% Formalin or 4% Paraformaldehyde (Fixative)
 Distilled Water (dH20)

o Hematoxylin solution (for counterstaining, optional)
e Aqueous mounting medium

Procedure:

e Preparation of Staining Solution:

o Stock Solution: Prepare a 0.3% (w/v) stock solution by dissolving 0.3 g of Solvent Violet
13 in 100 mL of 99% isopropanol. Stir overnight at room temperature to ensure complete
dissolution.

o Working Solution: To prepare the working solution, mix 6 parts of the Solvent Violet 13
stock solution with 4 parts of distilled water. Let this solution stand for 15-20 minutes and
then filter it through a 0.2 um syringe filter to remove any precipitate. The working solution
should be prepared fresh for each experiment.

¢ Cell Preparation and Fixation:

[¢]

Culture cells on glass coverslips in a petri dish or multi-well plate until they reach the
desired confluency.

[¢]

Remove the culture medium and gently wash the cells twice with PBS.

[¢]

Fix the cells by adding a 10% formalin solution and incubating for 30-60 minutes at room
temperature.

Discard the fixative and wash the cells twice with distilled water.

[¢]

e Staining:
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o Remove the water and add 60% isopropanol to the cells for 5 minutes. This step helps to
differentiate the staining.

o Remove the isopropanol and add the filtered Solvent Violet 13 working solution to
completely cover the cells.

o Incubate for 15-20 minutes at room temperature.

e Washing and Counterstaining:

o Remove the staining solution and wash the cells 2-4 times with distilled water until excess

stain is no longer visible.

o (Optional) For nuclear visualization, apply Hematoxylin solution for 1 minute, then rinse
thoroughly with tap water for 3-5 minutes.

 Visualization:
o Mount the coverslip onto a microscope slide using an aqueous mounting medium.

o Visualize under a bright-field microscope. Neutral lipid droplets will appear as distinct
violet-blue structures within the cytoplasm. If counterstained, the nuclei will appear
blue/purple.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the lipid staining protocol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1664779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Neutral Lipid Staining with Solvent Violet 13
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Workflow for Neutral Lipid Staining with Solvent Violet 13
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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